Cas no 1379360-39-0 (6'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole])

• Product Name: 6'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole]
• CAS No: 1379360-39-0
• MF: C₁₀H₁₀BrN
• MW: 224.097101688385
• MDL: MFCD19703310
• CID: 2772508
• PubChem ID: 71743439
• Update Time: 2025-11-05

6'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole] Chemical and Physical Properties

Names and Identifiers

• 6-bromospiro[1,2-dihydroindole-3,1'-cyclopropane]
• 6'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole]
• 6'-Bromo-1',2'-dihydrospiro[cyclopropane-1,3'-[3H]indole]
• SCHEMBL17436480
• EN300-313241
• 6'-BROMOSPIRO[CYCLOPROPANE-1,3'-INDOLINE]
• 1379360-39-0
• DTXSID00857319
• SB65334
• DB-383186
• MFCD19703310

• MDL： MFCD19703310
• Inchi： 1S/C10H10BrN/c11-7-1-2-8-9(5-7)12-6-10(8)3-4-10/h1-2,5,12H,3-4,6H2
• InChI Key： KAEJBWOGMVMEAN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NCC12CC1

Computed Properties

• Exact Mass: 222.99966g/mol
• Monoisotopic Mass: 222.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 6'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole]

6'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole]: A Comprehensive Overview

6'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole], also known by its CAS number CAS No 1379360-39-0, is a complex organic compound with a unique spiro structure that combines a cyclopropane ring and an indole moiety. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug discovery and material science. Recent studies have highlighted its intriguing properties, making it a subject of interest for researchers worldwide.

The structure of 6'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole] is characterized by a spiro junction connecting the cyclopropane and indole rings. The bromine substituent at the 6' position adds to the compound's complexity and reactivity. This unique architecture allows for diverse chemical interactions, making it a valuable molecule for exploring novel chemical reactions and biological activities.

Recent research has focused on the synthesis and characterization of CAS No 1379360-39-0. Scientists have developed efficient synthetic routes to prepare this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also enhanced the purity of the compound, which is crucial for its application in bioassays and pharmacological studies.

The chemical properties of 6'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole] are influenced by its spiro structure and bromine substituent. The cyclopropane ring introduces strain into the molecule, which can be harnessed for various applications, including as a precursor in total synthesis or as a building block in medicinal chemistry. The indole moiety, on the other hand, contributes aromaticity and potential hydrogen bonding capabilities, further enhancing the compound's versatility.

In terms of biological activity, preliminary studies suggest that CAS No 1379360-39-0 exhibits promising properties in vitro. Researchers have explored its potential as an antimicrobial agent, anticancer drug, and modulator of cellular signaling pathways. While these findings are still in their early stages, they underscore the compound's potential to contribute to the development of novel therapeutic agents.

The synthesis of 6'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole] has also been optimized to address challenges such as regioselectivity and stereoselectivity. By employing advanced catalytic systems and stereochemical controls, chemists have achieved high levels of precision in constructing this complex molecule. These advancements not only facilitate further research but also pave the way for large-scale production if warranted by future applications.

In conclusion, CAS No 1379360-39-0, or 6'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole], represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. With ongoing research uncovering new insights into its properties and applications, this compound holds significant promise for advancing both chemical science and biomedical research.